Cas no 1285019-41-1 (2-(2-aminobutan-2-yl)-3H,4H,5H,6H,7H,8H,9H-cycloheptadpyrimidin-4-one)

• Product Name: 2-(2-aminobutan-2-yl)-3H,4H,5H,6H,7H,8H,9H-cycloheptadpyrimidin-4-one
• CAS No: 1285019-41-1
• MF: C₁₃H₂₁N₃O
• MW: 235.3253428936
• CID: 5158645
• PubChem ID: 135975328
• Update Time: 2023-11-24

2-(2-aminobutan-2-yl)-3H,4H,5H,6H,7H,8H,9H-cycloheptadpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-Aminobutan-2-yl)-3H,4H,5H,6H,7H,8H,9H-cyclohepta[d]pyrimidin-4-one
• 2-(1-amino-1-methyl-propyl)-3,5,6,7,8,9-hexahydrocyclohepta[d]pyrimidin-4-one
• SB74405
• 2-(2-aminobutan-2-yl)-3H,4H,5H,6H,7H,8H,9H-cycloheptadpyrimidin-4-one

• Inchi： 1S/C13H21N3O/c1-3-13(2,14)12-15-10-8-6-4-5-7-9(10)11(17)16-12/h3-8,14H2,1-2H3,(H,15,16,17)
• InChI Key： BLGONPLFKWQUFD-UHFFFAOYSA-N
• SMILES： O=C1C2=C(CCCCC2)N=C(C(C)(CC)N)N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 398
• XLogP3: 1.2
• Topological Polar Surface Area: 67.5